N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-methylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C21H25N3O3S2.ClH/c1-14-11-15(2)19-18(12-14)22-21(28-19)24(10-9-23(3)4)20(25)16-7-6-8-17(13-16)29(5,26)27;/h6-8,11-13H,9-10H2,1-5H3;1H
• InChI Key: PIYFTNRVZRKXRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)N(CCN(C)C)C(=O)C3=CC(=CC=C3)S(=O)(=O)C)C.Cl
• Molecular Formula: C21H26ClN3O3S2
• Molecular Weight: 468.0 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-(methylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O3S2 and its molecular weight is 468.03. The purity is usually 95%.
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Scientific Research Applications

Electrophysiological Activity

N-substituted imidazolylbenzamides or benzene-sulfonamides, including structures similar to the queried compound, have been synthesized and evaluated for their cardiac electrophysiological activity. These compounds have shown potency in in vitro Purkinje fiber assays, indicating their potential as selective class III electrophysiological agents, comparable to clinically trialed compounds (T. K. Morgan et al., 1990).

Thiazolecarboxylic Acid Derivatives

Research into thiazolecarboxylic acid derivatives, which include modifications of the core structure of the compound , has contributed to understanding the chemical synthesis and properties of these compounds. This work explores the acylation and subsequent derivatization of amino-thiazole derivatives, forming a basis for further functional exploration (V. V. Dovlatyan et al., 2004).

Anti-inflammatory and Electrophysiological Effects

Derivatives from 2-aminothiazole and 2-amino-2-thiazoline coupled with acid chlorides of dimethylamino benzoic acid have been synthesized, with some showing anti-inflammatory activity and no adverse effect on myocardial function. This highlights the compound's relevance in exploring new anti-inflammatory agents with cardiovascular safety (D. Lynch et al., 2006).

Corrosion Inhibition

Benzothiazole derivatives have been synthesized and found to be effective corrosion inhibitors for steel in acidic solutions. This research demonstrates the utility of similar structures in protecting metals from corrosion, which is crucial for industrial applications (Zhiyong Hu et al., 2016).

Anti-acetylcholinesterase Activity

1-Benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, which share functional groups with the queried compound, have been synthesized and evaluated for their anti-acetylcholinesterase activity. These compounds have potential therapeutic implications for diseases such as Alzheimer's, demonstrating the broader relevance of studying such chemical structures (H. Sugimoto et al., 1990).